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Cat. No.: B162965

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, synthesis, and reactivity of 2-Hexanethiol (CAS No: 1679-06-7).
Detailed experimental protocols for its synthesis and key reactions are presented, along with
an in-depth analysis of its spectral data (*H NMR, 3C NMR, IR, and Mass Spectrometry). This
document is intended to serve as a valuable resource for researchers and professionals in
chemistry and drug development who are working with or interested in aliphatic thiols.

Chemical Structure and Identification

2-Hexanethiol, also known as hexan-2-thiol, is a chiral organosulfur compound with a thiol
group attached to the second carbon of a hexane chain.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b162965?utm_src=pdf-interest
https://www.benchchem.com/product/b162965?utm_src=pdf-body
https://www.benchchem.com/product/b162965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

IUPAC Name hexane-2-thiol[1]

CAS Number 1679-06-7[1][2]

Molecular Formula CeH14S[1][2]

Molecular Weight 118.24 g/mol [1][2]

InChl Key ABNPJVOPTXYSQW-UHFFFAOYSA-N[2]
Canonical SMILES CCCCC(O)S[1]

2-Hexylthiol, 2-Hexyl mercaptan, 1-Methylpenty!l

Synonyms )
hydrosulfide[1][2]

Physicochemical Properties

2-Hexanethiol is a colorless liquid with a strong, unpleasant odor characteristic of thiols.[3] A
summary of its key physical and chemical properties is provided in the table below.

Property Value Reference
Appearance Colorless liquid [3]

Melting Point -147 °C [3]

Boiling Point 139.1°C [3]

Density 0.8302 g/cm?3 [3]
Refractive Index 1.4426 [3]

pKa 10.94 + 0.10 (Predicted) [3]

LogP 2.7 (Predicted) [1]

Vapor Pressure 7.5 mmHg at 25 °C

Note: Some physical properties are predicted values from computational models.
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Solubility

While specific quantitative data is not readily available, 2-Hexanethiol is expected to be
miscible with many organic solvents such as ethanol, diethyl ether, and toluene, based on the
principle of "like dissolves like". It is expected to have low solubility in water due to its nonpolar
alkyl chain.

Synthesis of 2-Hexanethiol

2-Hexanethiol can be synthesized through various methods, with the most common being the
nucleophilic substitution of a 2-hexyl halide with a hydrosulfide salt or the conversion of 2-
hexanol.

Synthesis from 2-Bromohexane via Nucleophilic
Substitution

This method involves the reaction of 2-bromohexane with sodium hydrosulfide (NaSH) in an
alcoholic solvent.

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve sodium hydrosulfide (1.1 equivalents) in ethanol.

o Addition of Reactant: Slowly add 2-bromohexane (1 equivalent) to the stirred solution at
room temperature.

¢ Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction
progress using thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
a separatory funnel containing water.

o Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).
e Washing: Combine the organic layers and wash with brine (2 x 50 mL).

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.
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« Purification: Purify the crude product by fractional distillation to obtain pure 2-Hexanethiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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